3-bromo-N-[3-(1H-imidazol-1-yl)propyl]benzamide
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Description
“3-bromo-N-[3-(1H-imidazol-1-yl)propyl]benzamide” is a chemical compound with the molecular formula C13H14BrN3O . It has an average mass of 308.174 Da and a monoisotopic mass of 307.032013 Da . This compound is used for research purposes .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzamide group attached to an imidazole group via a propyl linker . The bromine atom is attached to the benzene ring .Future Directions
The future directions for research on “3-bromo-N-[3-(1H-imidazol-1-yl)propyl]benzamide” and similar compounds could involve further exploration of their synthesis methods, chemical reactions, and mechanisms of action. Additionally, their potential applications in various fields such as pharmaceuticals, agrochemicals, and other industries could be investigated .
Mechanism of Action
Target of Action
It is known that imidazole derivatives, which this compound is a part of, have a broad range of chemical and biological properties . They are the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures .
Mode of Action
Imidazole derivatives are known to show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .
Biochemical Pathways
Indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .
Pharmacokinetics
The compound has a molecular weight of 308174, a density of 14±01 g/cm3, and a boiling point of 5221±350 °C at 760 mmHg . These properties may influence its bioavailability.
Result of Action
Imidazole derivatives are known to show a broad range of biological activities .
Action Environment
The compound’s physical and chemical properties, such as its density, boiling point, and molecular weight, may influence its stability and efficacy in different environments .
Properties
IUPAC Name |
3-bromo-N-(3-imidazol-1-ylpropyl)benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14BrN3O/c14-12-4-1-3-11(9-12)13(18)16-5-2-7-17-8-6-15-10-17/h1,3-4,6,8-10H,2,5,7H2,(H,16,18) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XZCCNNHZNYRVBP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)C(=O)NCCCN2C=CN=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14BrN3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101320309 |
Source
|
Record name | 3-bromo-N-(3-imidazol-1-ylpropyl)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101320309 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
308.17 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
46.2 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49666708 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
93669-29-5 |
Source
|
Record name | 3-bromo-N-(3-imidazol-1-ylpropyl)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101320309 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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